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Compound of Interest

(4-Chloro-3-
Compound Name:
methoxyphenyl)methanol

cat. No.: B1599991

A Senior Application Scientist's Guide to (4-Chloro-
3-methoxyphenyl)methanol

Authored for the Vanguard of Pharmaceutical Research and Development

This document provides an in-depth technical overview of the chemical intermediate (4-Chloro-
3-methoxyphenyl)methanol (CAS No. 13726-17-5). It is intended to serve as a
comprehensive safety and handling guide for researchers, medicinal chemists, and process
development scientists. Beyond a simple recitation of datasheet facts, this guide synthesizes
critical safety data with practical, field-tested insights to ensure both personal safety and
experimental integrity.

Compound Profile and Physicochemical Rationale

(4-Chloro-3-methoxyphenyl)methanol is a substituted benzyl alcohol derivative. Its molecular
structure, featuring a chlorinated and methoxylated aromatic ring, makes it a valuable building
block in organic synthesis, particularly for crafting complex molecular scaffolds in drug
discovery programs. Understanding its physical properties is the first step in a robust risk
assessment.

Table 1: Physicochemical Properties of (4-Chloro-3-methoxyphenyl)methanol
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Significance in the
Property Value
Laboratory

The unique identifier for
CAS Number 13726-17-5[1] unambiguous compound
identification.

Essential for calculating
Molecular Formula CsHoCIO2[2] molarity and reaction

stoichiometry.

] Critical for accurate mass-
Molecular Weight 172.61 g/mol [2]
based measurements.

As a solid, the primary
exposure risk during handling
) ) is inhalation of dust and
Physical Form Solid
dermal contact, rather than
vapor inhalation which is

common for liquids.

Awareness of potential

impurities is crucial as they
Purity Typically =297%][1] may have different

toxicological profiles or

interfere with reactions.

Note: Specific values like melting point and boiling point are not consistently reported across
suppliers and should be confirmed with the specific batch's Certificate of Analysis.

Hazard Identification and Toxicological Insights

This compound is classified as hazardous. The "Warning" signal word indicates a moderate
level of hazard.[3] A thorough understanding of its toxicological profile is non-negotiable for
safe handling.

Table 2: GHS Hazard Classifications
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Hazard Class Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[3]

Skin Irritation H315 Causes skin irritation[3]

Eye Irritation H319 Causes serious eye irritation[3]

Toxicological Rationale:

Oral Toxicity (H302): "Harmful if swallowed" signifies that acute toxic effects can occur if the
compound is ingested.[3] This underscores the critical importance of prohibiting eating,
drinking, and smoking in the laboratory and practicing stringent personal hygiene, such as
washing hands thoroughly after handling.[4]

Skin and Eye Irritation (H315, H319): As a skin and eye irritant, direct contact can cause
inflammation, redness, and discomfort.[3] The benzylic alcohol moiety and the substituted
phenyl ring can interact with biological tissues. This necessitates the use of appropriate
personal protective equipment (PPE) to create a barrier between the chemical and the user.

The diagram below illustrates the direct relationship between the identified hazards and the

primary safety measures required.

Caption: Relationship between hazards and control measures.

Risk Management and Safe Handling Protocols

A proactive approach to risk management involves a combination of engineering controls,

administrative controls, and personal protective equipment.

Engineering Controls

Chemical Fume Hood: All manipulations of (4-Chloro-3-methoxyphenyl)methanol,
especially the handling of its solid form, must be conducted inside a certified chemical fume
hood.[5] This is the primary defense against inhaling airborne particulates.

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible and have been recently tested.[6]
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Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[6]

o Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for
tears or punctures before use. Contaminated gloves should be removed promptly using the
proper technique and disposed of as chemical waste.[7]

o Body Protection: A full-length laboratory coat must be worn and buttoned.[5]

Standard Operating Procedure (SOP): Weighing and
Solution Preparation

This protocol is designed to minimize exposure during a common laboratory workflow.
e Preparation:

o Don all required PPE (safety goggles, nitrile gloves, lab coat).

o Verify the fume hood is functioning correctly (check airflow monitor).

o Decontaminate the balance and the fume hood work surface.
e Weighing:

o Place a clean weighing vessel on the analytical balance within the fume hood.

o Tare the balance.

o Using a dedicated, clean spatula, carefully transfer the solid (4-Chloro-3-
methoxyphenyl)methanol from the stock bottle to the weighing vessel. Perform this
action slowly to avoid creating dust.

o Close the stock bottle immediately after dispensing.

o Record the final mass.
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 Dissolution:

o Place a flask containing the desired solvent on a stir plate within the fume hood.

o Carefully add the weighed solid to the solvent.

o Begin gentle stirring to aid dissolution. If necessary, cap the flask to prevent vapor release.
e Cleanup:

o Wipe the spatula and any contaminated surfaces with a solvent-dampened cloth.

o Dispose of the cloth and any contaminated disposables (e.g., weighing paper, gloves) in
the designated solid hazardous waste container.

o Wash hands thoroughly after the procedure is complete.

The following diagram outlines this safe handling workflow.
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Caption: Safe handling workflow for experimental use.

Emergency Procedures
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Preparedness is key to mitigating the impact of an accidental exposure or spill.

Table 3: First-Aid Measures

Exposure Route

Action

Rationale

Inhalation

Move the affected person to
fresh air. If breathing is difficult,
provide oxygen. Seek

immediate medical attention.

[5]

Removes the individual from
the source of exposure.
Medical intervention may be
necessary to support

respiratory function.

Skin Contact

Immediately remove all
contaminated clothing. Rinse
the affected skin area with
copious amounts of water for
at least 15 minutes.[5][8]

Prompt and thorough rinsing is
essential to remove the irritant
and minimize damage to the

skin.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[8]

Extensive irrigation is required
to ensure the irritant is
completely removed from the
eye surface and under the

eyelids.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Call a
physician or Poison Control
Center immediately.[4][8]

Inducing vomiting can cause
further damage. Medical
professionals need to be
contacted immediately for

guidance.

Accidental Release Measures

For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it

into a sealed, labeled container for hazardous waste disposal.[4] Clean the spill area with an

appropriate solvent and decontaminating agent. For large spills, evacuate the area and contact

your institution's Environmental Health & Safety (EHS) department.
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Storage and Disposal

o Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents.[5]

o Disposal: Dispose of unused material and its container at an approved waste disposal plant.
[4] Do not allow the product to enter drains. All waste must be handled in accordance with
local, state, and federal regulations.

This guide provides a framework for the safe and effective use of (4-Chloro-3-
methoxyphenyl)methanol in a research and development setting. Adherence to these
principles is paramount for protecting personnel and ensuring the integrity of scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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